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Cat. No.: B1324524

Get Quote

Pyridine carboxylic acid isomers and their derivatives are foundational scaffolds in the
landscape of modern medicinal chemistry.[1][2][3] Historically, these heterocycles, including
picolinic acid (2-pyridinecarboxylic acid), nicotinic acid (niacin), and isonicotinic acid, have
given rise to a vast array of therapeutic agents targeting conditions from tuberculosis and
cancer to diabetes and Alzheimer's disease.[1][2] The pyridine ring's nitrogen atom imparts
unique physicochemical properties, such as the ability to act as a hydrogen bond acceptor,
which can significantly enhance the pharmacokinetic profiles of drug candidates by improving
interactions with biological targets.[4]

Within this critical class of compounds, 4-lodo-pyridine-2-carboxylic acid and its sodium salt
emerge as highly valuable intermediates and building blocks.[5][6] The presence of an iodine
atom at the 4-position, combined with the carboxylic acid at the 2-position, creates a versatile
molecule with distinct reactive sites. This strategic functionalization allows for its participation in
a wide range of chemical transformations, particularly cross-coupling reactions, making it an
essential reagent for constructing complex molecular architectures in pharmaceutical and
agrochemical research.[5][6] This guide provides a comprehensive overview of its synthesis,
chemical properties, and pivotal role in drug discovery and organic synthesis.
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Physicochemical and Structural Data

A clear understanding of a compound's physical and chemical properties is essential for its

effective use in research and development. The key data for 4-lodo-pyridine-2-carboxylic acid

and its corresponding sodium salt are summarized below.

4-lodo-pyridine-2-

4-lodo-pyridine-2-

Property ] ] carboxylic acid, sodium
carboxylic acid
salt
4-lodopicolinic acid, 4-lodo-2- Sodium 4-iodo-2-
Synonyms

pyridinecarboxylic acid

pyridinecarboxylate

Molecular Formula

CesHaINO2

CsH3INNaO:2

Molecular Weight 249.01 g/mol [7] 270.99 g/mol [8]

CAS Number 405939-79-9[7] 618107-88-3[8]

Appearance Solid, Creamish solid[6][9] Solid[8]

Melting Point 164-174 °C[6][7] Not specified

Boiling Point 376.2+27.0 °C (Predicted)[7] Not specified

Purity Typically 297%[6][9] Not specified (sold by grade)
InChi Key CEYJTEYGGAWURJ- MXBYKBIRCCTBQG-

UHFFFAOYSA-N[7][9]

UHFFFAOYSA-M[8]

Synthesis and Manufacturing

The reliable preparation of 4-lodo-pyridine-2-carboxylic acid, sodium salt, hinges on a two-

stage process: the regioselective iodination of a suitable pyridine precursor followed by

neutralization.[5] While direct C-H iodination of pyridines can be challenging, established

methods provide a robust pathway starting from more readily available materials.[10]

Synthetic Workflow

A common and effective laboratory-scale synthesis starts with methyl 4-

chloropyridinecarboxylate.[11] This method involves a halogen exchange reaction followed by
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ester hydrolysis, providing the target carboxylic acid. The final step is a simple acid-base
neutralization to yield the sodium salt.

Stage 1: Halogen Exchange & Hydrolysis

(Methyl 4-ch|0r0pyridinecarb0xylata

1. Hydriodic Acid (57%)
2. Hypophosphorous Acid (50%)
3. Heat (85-107°C)
4. NaOH workup

G-Iodopyridine-z-carboxylic aci(D

Stage 2: Salt Formation

G-Iodo-pyridine-z-carboxylic acia

Sodium Hydroxide (NaOH)
or| Sodium Bicarbonate (NaHCO3)

4-lodo-pyridine-2-carboxylic acid, sodium salt

Click to download full resolution via product page

Caption: Synthetic pathway from a chloro-pyridine precursor to the final sodium salt.

Experimental Protocol: Synthesis of 4-lodopyridine-2-
carboxylic acid

The following protocol is adapted from a documented synthesis.[11]

Materials:
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e Methyl 4-chloropyridinecarboxylate
e Hydriodic acid (57%)

» Hypophosphorous acid (50% aq.)
e Sodium hydroxide (10N aq.)

» Cold deionized water

Procedure:

Combine methyl 4-chloropyridinecarboxylate (1.0 eq), 57% hydriodic acid (8.3 eq), and 50%
aqueous hypophosphorous acid (0.43 eq) in a reaction vessel.

e Stir the mixture at 85°C for 2 hours.
 Increase the temperature to 107°C and continue the reaction overnight.

o After completion, cool the mixture to 95°C and slowly add 10N aqueous sodium hydroxide
solution until the pH is adjusted appropriately to precipitate the product.

» Continue cooling to room temperature and stir for 1 hour to allow for complete precipitation
of a yellow solid.

« Filter the solid product, wash thoroughly with cold water, and dry under vacuum overnight to
yield 4-iodopyridine-2-carboxylic acid.[11]

Causality: The use of hydriodic acid serves as both the iodine source and a reagent for the
hydrolysis of the methyl ester. Hypophosphorous acid is added as a reducing agent to prevent
the formation of Iz, which can arise from the oxidation of iodide. The careful addition of sodium
hydroxide at a controlled temperature is crucial for precipitating the carboxylic acid product
while keeping impurities in solution.

Chemical Reactivity and Synthetic Applications

The utility of 4-lodo-pyridine-2-carboxylic acid, sodium salt, stems from its dual functionality.
The iodine atom serves as an excellent leaving group in modern cross-coupling reactions,
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while the carboxylate group can act as a coordinating ligand or be involved in further
transformations.[5]

Key Reaction Types

e Cross-Coupling Reactions: This is the most significant application. The carbon-iodine bond is
highly reactive towards palladium-catalyzed reactions like Suzuki-Miyaura (with boronic
acids), Sonogashira (with terminal alkynes), and Heck couplings, enabling the formation of
new carbon-carbon bonds at the 4-position.[5] This is fundamental for building the complex
scaffolds of modern pharmaceuticals.

e Nucleophilic Aromatic Substitution (SNAr): The iodine atom can be displaced by various
nucleophiles, such as amines, thiols, and alkoxides, to introduce a wide range of functional
groups onto the pyridine ring.[5][6]

o Formation of Heterocycles: The compound serves as a key building block for synthesizing
more complex heterocyclic systems, which are prevalent in medicinal chemistry.[5][6]

o Coordination Chemistry: The picolinate moiety (pyridine-2-carboxylate) is a well-known
chelating ligand for various metal ions, a property exploited in the development of metal
complexes for catalysis or biomedical applications.[12]

Key Synthetic Transformations
Ligand for Metal Complexes
(Metal Salt)
| v
Nucleophilic Substitution
(Nu-H)
Sonogashira Coupling
(R-C=CH)
Suzuki Coupling
(R-B(OH)2)

4-lodo-pyridine-2-carboxylic acid,

sodium salt
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Caption: Major reaction pathways for 4-lodo-pyridine-2-carboxylic acid, sodium salt.

Role in Drug Discovery and Development

The pyridine core is a privileged scaffold in drug design, with thousands of drug candidates
featuring this heterocycle.[4] 4-lodo-pyridine-2-carboxylic acid serves as a critical intermediate
in the synthesis of many such candidates.

 Intermediate for Active Pharmaceutical Ingredients (APIs): It is a building block for various
pharmaceutical agents, including anti-inflammatory drugs (NSAIDs) and anticancer agents.

[5]16]

o Enzyme Inhibitor Scaffolds: Pyridine carboxylic acid isomers are central to the design of
potent enzyme inhibitors.[1][2] The ability to functionalize the 4-position of the picolinic acid
core via the iodo group allows for systematic exploration of the structure-activity relationship
(SAR) to optimize binding to target enzymes.

e Modulation of Physicochemical Properties: The iodine atom can participate in halogen
bonding, a non-covalent interaction that can enhance the binding affinity and selectivity of a
ligand for its protein target. This provides a modern tool for rational drug design.[5]

Representative Workflow: Suzuki-Miyaura Coupling

This protocol outlines a general procedure for using the title compound in a Suzuki-Miyaura
cross-coupling reaction, a cornerstone of modern pharmaceutical synthesis.

Materials:

4-lodo-pyridine-2-carboxylic acid, sodium salt

An aryl or heteroaryl boronic acid

Palladium catalyst (e.g., Pd(PPhs)a or PdClz(dppf))

Base (e.g., K2COs, Cs2C0s3)
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e Solvent (e.g., Dioxane/Water, DMF, or Toluene)
Procedure:

o To areaction vessel under an inert atmosphere (e.g., Nitrogen or Argon), add 4-lodo-
pyridine-2-carboxylic acid, sodium salt (1.0 eq), the boronic acid (1.1-1.5 eq), the
palladium catalyst (0.01-0.05 eq), and the base (2.0-3.0 eq).

e Add the degassed solvent system.

o Heat the reaction mixture with stirring (typically 80-110°C) and monitor its progress by TLC
or LC-MS.

e Upon completion, cool the reaction to room temperature.

o Perform an aqueous workup: dilute with water and extract the product with an organic
solvent (e.g., ethyl acetate). The pH may need to be adjusted to ensure the carboxylic acid is
in the desired form (acid or salt) for efficient extraction.

o Combine the organic layers, dry over an anhydrous salt (e.g., Na2SOa4 or MgSOa.), filter, and
concentrate under reduced pressure.

 Purify the crude product by column chromatography or recrystallization to obtain the desired
4-aryl-pyridine-2-carboxylic acid.

Conclusion

4-lodo-pyridine-2-carboxylic acid, sodium salt, is far more than a simple chemical reagent;
it is a versatile and enabling tool for chemical innovation. Its strategic placement of iodo and
carboxylate functionalities provides chemists with a robust platform for constructing complex
molecules with significant potential in medicine and materials science. From its rational
synthesis to its predictable reactivity in powerful cross-coupling reactions, this compound
represents a key piece in the intricate puzzle of modern drug discovery and organic synthesis.
Its continued use is certain to contribute to the development of novel therapeutic agents and
functional materials for years to come.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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